6-Fluoropyridine-3-thiol
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Overview
Description
6-Fluoropyridine-3-thiol is a fluorinated heterocyclic compound that contains a pyridine ring substituted with a fluorine atom at the 6-position and a thiol group at the 3-position. This compound is of significant interest due to its unique chemical properties, which are influenced by the presence of both the electron-withdrawing fluorine atom and the reactive thiol group. These properties make it a valuable building block in various chemical syntheses and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method is the nucleophilic substitution reaction, where a precursor such as 6-chloropyridine-3-thiol is treated with a fluorinating agent like potassium fluoride (KF) under appropriate conditions . Another approach involves the direct fluorination of pyridine-3-thiol using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) .
Industrial Production Methods
Industrial production of 6-Fluoropyridine-3-thiol may involve scalable processes such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of automated systems and optimized reaction parameters can enhance the efficiency and safety of the production process .
Chemical Reactions Analysis
Types of Reactions
6-Fluoropyridine-3-thiol undergoes various types of chemical reactions, including:
Nucleophilic Substitution: The fluorine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides under suitable conditions.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents like potassium fluoride (KF), sodium hydride (NaH), and various nucleophiles are commonly used.
Oxidation: Hydrogen peroxide (H2O2), sodium periodate (NaIO4), and other oxidizing agents are employed.
Reduction: Lithium aluminum hydride (LiAlH4) and other reducing agents are utilized.
Major Products Formed
Nucleophilic Substitution: Substituted pyridine derivatives with various functional groups.
Oxidation: Disulfides, sulfonic acids, and other oxidized products.
Reduction: Pyridine-3-thiol and other reduced derivatives.
Scientific Research Applications
6-Fluoropyridine-3-thiol has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of 6-Fluoropyridine-3-thiol involves its interaction with various molecular targets and pathways. The thiol group can form covalent bonds with cysteine residues in proteins, leading to the modulation of enzyme activity and signaling pathways . The fluorine atom’s electron-withdrawing effect can influence the compound’s reactivity and binding affinity to target molecules .
Comparison with Similar Compounds
Similar Compounds
- 2-Fluoropyridine-3-thiol
- 4-Fluoropyridine-3-thiol
- 6-Chloropyridine-3-thiol
- 6-Bromopyridine-3-thiol
Uniqueness
6-Fluoropyridine-3-thiol is unique due to the specific positioning of the fluorine atom and thiol group, which imparts distinct electronic and steric properties. These properties can significantly influence the compound’s reactivity, stability, and interactions with other molecules, making it a valuable tool in various chemical and biological applications .
Properties
CAS No. |
912545-85-8 |
---|---|
Molecular Formula |
C5H4FNS |
Molecular Weight |
129.16 g/mol |
IUPAC Name |
6-fluoropyridine-3-thiol |
InChI |
InChI=1S/C5H4FNS/c6-5-2-1-4(8)3-7-5/h1-3,8H |
InChI Key |
PMXLWQVHTIXUCE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=NC=C1S)F |
Origin of Product |
United States |
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